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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Acetylcedrene, a synthetic

fragrance ingredient, and its application in perfumery and fine fragrances. The information is

intended for researchers, scientists, and professionals involved in fragrance development.

Introduction to Acetylcedrene
Acetylcedrene, also known as Methyl Cedryl Ketone, is a widely used synthetic aromatic

compound valued for its rich, warm, and persistent woody and ambery scent profile.[1] It is a

colorless to pale yellow liquid with a strong and long-lasting aroma.[2] Chemically, it is an

unsaturated ketone with a bridged ring structure.[2] Its excellent tenacity and diffusive

properties make it a valuable fixative and enhancer in a variety of fragrance formulations.[1]

Odor Profile: Woody, ambery, musky, with hints of cedar.[3][4][5]

Quantitative Data
The following tables summarize the key quantitative data for Acetylcedrene, facilitating its

effective use in fragrance formulations.

Table 1: Physical and Chemical Properties of Acetylcedrene
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Property Value Reference

CAS Number 32388-55-9 [1][6]

Molecular Formula C17H26O [6][7]

Molecular Weight 246.39 g/mol [6]

Appearance Colorless to pale yellow liquid [2][3][7]

Specific Gravity (20°C) 0.996 - 1.010 [5]

Refractive Index (20°C) 1.517 - 1.521 [5]

Boiling Point 348 - 349 °C (estimated) [5]

Flash Point 156.11 °C (TCC) [5]

Solubility
Soluble in alcohol; Insoluble in

water
[2][5]

Substantivity on paper 400 hours [5]

Table 2: Toxicological Data for Acetylcedrene

Endpoint Value Reference

LD50 Oral (rat) > 5.2 ml/kg [6]

LD50 Dermal (rabbit) > 2 g/kg [6]

Genotoxicity Not genotoxic [8]

Repeated Dose Toxicity

(NOAEL)
20.28 mg/kg/day [8]

Applications in Fragrance Formulations
Acetylcedrene is a versatile ingredient used across a wide range of product categories.[1][9]

Fine Fragrances: It serves as a cornerstone in many fine fragrance compositions, particularly

in masculine and unisex scents, providing a sophisticated woody and ambery base note.[1]
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Personal Care Products: Due to its stability and pleasant aroma, it is incorporated into

soaps, detergents, shampoos, lotions, creams, and deodorants.[1][2][9]

Home Fragrances: It is used in air fresheners, candles, and diffusers to create a warm and

inviting atmosphere.[9]

Function in a Composition:

Fixative: Its low volatility and high substantivity help to anchor more volatile top and middle

notes, increasing the overall longevity of the fragrance.[1][7]

Enhancer/Modifier: It can boost and round out the overall aroma profile, adding depth and

complexity.[1][7] It blends well with other woody, balsamic, and mossy notes.[2]

Experimental Protocols
The following are generalized protocols for evaluating the performance of fragrances

containing Acetylcedrene.

4.1. Protocol for Evaluating Fragrance Tenacity on Skin

Panelist Selection: Recruit a panel of at least 10 trained sensory analysts.

Sample Preparation: Prepare a 10% solution of the fragrance oil containing Acetylcedrene
in ethanol. Prepare a control sample without Acetylcedrene.

Application: Apply 0.1 ml of the test fragrance and the control to separate, marked areas on

the panelists' forearms.

Evaluation: Have panelists evaluate the intensity of the fragrance at regular intervals (e.g., 0,

1, 2, 4, 6, 8, and 24 hours) on a scale of 0 (no odor) to 9 (very strong).

Data Analysis: Plot the average intensity ratings over time for both the test and control

fragrances to compare their evaporation profiles and the fixative effect of Acetylcedrene.

4.2. Protocol for Stability Testing in a Product Base (e.g., Lotion)
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Sample Preparation: Prepare two batches of the lotion base. Incorporate the fragrance oil

with Acetylcedrene into one batch at a typical concentration (e.g., 0.5-2.0%). The other

batch will serve as an unfragranced control.

Accelerated Stability Testing: Store samples of both batches under different conditions:

Elevated temperature: 40°C for 3 months.

UV light exposure: In a UV light cabinet for a specified duration.

Room temperature (as a control).

Evaluation: At regular intervals (e.g., 1, 2, and 3 months), evaluate the samples for any

changes in:

Odor: Compare the odor of the aged samples to a fresh sample.

Color: Visually inspect for any color changes.

pH: Measure the pH of the lotion.

Viscosity: Measure the viscosity using a viscometer.

Data Analysis: Document any significant changes in the parameters over time to assess the

stability of the fragrance in the product base.

Diagrams
The following diagrams illustrate the role and relationships of Acetylcedrene in fragrance

creation.
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Caption: Workflow of fragrance creation incorporating Acetylcedrene.
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Caption: Logical relationships of Acetylcedrene with other fragrance notes and functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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